Cas no 1936101-58-4 (1,3-dioxoisoindolin-2-yl pent-4-ynoate)

1,3-Dioxoisoindolin-2-yl pent-4-ynoate is a versatile chemical intermediate primarily used in organic synthesis and pharmaceutical research. Its structure features a reactive alkyne group and an activated ester moiety, enabling efficient conjugation and derivatization in click chemistry applications. The compound is particularly valuable for constructing complex molecular architectures due to its high reactivity in cycloaddition reactions, such as the Huisgen azide-alkyne cycloaddition. Its stability under standard storage conditions and compatibility with a range of solvents enhance its utility in laboratory settings. Additionally, the isoindolinone core contributes to its potential in medicinal chemistry, where it may serve as a scaffold for bioactive molecule development.
1,3-dioxoisoindolin-2-yl pent-4-ynoate structure
1936101-58-4 structure
Product Name:1,3-dioxoisoindolin-2-yl pent-4-ynoate
CAS No:1936101-58-4
MF:
MW:
CID:4630505
Update Time:2025-10-29

1,3-dioxoisoindolin-2-yl pent-4-ynoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxoisoindolin-2-yl pent-4-ynoate

1,3-dioxoisoindolin-2-yl pent-4-ynoate Pricemore >>

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Additional information on 1,3-dioxoisoindolin-2-yl pent-4-ynoate

Recent Advances in the Study of 1,3-Dioxoisoindolin-2-yl Pent-4-ynoate (CAS: 1936101-58-4) in Chemical Biology and Pharmaceutical Research

The compound 1,3-dioxoisoindolin-2-yl pent-4-ynoate (CAS: 1936101-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of bioactive compounds and has shown promising potential in various therapeutic areas. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in medicine.

Recent studies have highlighted the role of 1,3-dioxoisoindolin-2-yl pent-4-ynoate as a key building block in the development of novel pharmaceutical agents. Its structure, which combines a phthalimide moiety with a pent-4-ynoate group, allows for diverse chemical modifications, making it an attractive candidate for the design of targeted therapies. Researchers have successfully utilized this compound in click chemistry reactions, enabling the efficient conjugation of biomolecules and the development of drug-delivery systems with enhanced specificity and efficacy.

In the context of drug discovery, 1,3-dioxoisoindolin-2-yl pent-4-ynoate has been employed in the synthesis of small-molecule inhibitors targeting critical enzymes involved in disease pathways. For instance, recent publications have demonstrated its utility in the development of proteasome inhibitors, which are of particular interest in oncology for their potential to induce apoptosis in cancer cells. The compound's ability to act as a Michael acceptor further enhances its reactivity, facilitating the formation of covalent bonds with nucleophilic residues in target proteins.

Beyond its applications in drug synthesis, this compound has also been investigated for its direct biological effects. Preliminary in vitro studies suggest that 1,3-dioxoisoindolin-2-yl pent-4-ynoate exhibits moderate anti-inflammatory and antioxidant properties, possibly due to its interaction with cellular redox systems. These findings open new avenues for exploring its therapeutic potential in inflammatory and oxidative stress-related disorders, although further mechanistic studies are required to fully elucidate its mode of action.

The safety profile and pharmacokinetic properties of 1,3-dioxoisoindolin-2-yl pent-4-ynoate have also been subjects of recent investigation. While the compound demonstrates favorable stability under physiological conditions, researchers have noted the need for structural optimization to improve its bioavailability and reduce potential off-target effects. Advances in prodrug strategies and formulation technologies are expected to address these challenges, paving the way for its broader application in clinical settings.

In conclusion, 1,3-dioxoisoindolin-2-yl pent-4-ynoate (CAS: 1936101-58-4) represents a promising chemical entity with multifaceted applications in pharmaceutical research. Its unique structural attributes and reactivity profile make it a valuable tool for drug discovery, while its emerging biological activities warrant further exploration. As research in this area continues to evolve, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.

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